N-[4-(dimethylamino)-6-methoxypyrimidin-5-yl]-4-thiophen-2-ylpiperazine-1-carboxamide

• IUPAC Name: N-[4-(dimethylamino)-6-methoxypyrimidin-5-yl]-4-thiophen-2-ylpiperazine-1-carboxamide
• InChI: InChI=1S/C16H22N6O2S/c1-20(2)14-13(15(24-3)18-11-17-14)19-16(23)22-8-6-21(7-9-22)12-5-4-10-25-12/h4-5,10-11H,6-9H2,1-3H3,(H,19,23)
• InChI Key: HZXBSDOTCGQFKN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C(=NC=N1)OC)NC(=O)N2CCN(CC2)C3=CC=CS3
• Molecular Formula: C16H22N6O2S
• Molecular Weight: 362.5 g/mol

Description

N-[4-(dimethylamino)-6-methoxypyrimidin-5-yl]-4-thiophen-2-ylpiperazine-1-carboxamide is a complex organic compound with a unique structure that combines a pyrimidine ring, a thiophene ring, and a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(dimethylamino)-6-methoxypyrimidin-5-yl]-4-thiophen-2-ylpiperazine-1-carboxamide typically involves multiple steps, starting with the preparation of the pyrimidine and thiophene intermediates. The key steps include:

Formation of the Pyrimidine Intermediate: This involves the reaction of 4-chloro-6-methoxypyrimidine with dimethylamine under basic conditions to yield 4-(dimethylamino)-6-methoxypyrimidine.

Formation of the Thiophene Intermediate: Thiophene-2-carboxylic acid is converted to its acid chloride using thionyl chloride, followed by reaction with piperazine to form 4-thiophen-2-ylpiperazine.

Coupling Reaction: The final step involves coupling the pyrimidine and thiophene intermediates using a suitable coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and purity. This can include the use of automated reactors, high-throughput screening of reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[4-(dimethylamino)-6-methoxypyrimidin-5-yl]-4-thiophen-2-ylpiperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The dimethylamino group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reagents such as palladium on carbon (Pd/C) with hydrogen gas or sodium borohydride (NaBH4) can be employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[4-(dimethylamino)-6-methoxypyrimidin-5-yl]-4-thiophen-2-ylpiperazine-1-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, antiviral, and anticancer activities.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of N-[4-(dimethylamino)-6-methoxypyrimidin-5-yl]-4-thiophen-2-ylpiperazine-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Enzymes: Inhibiting the activity of enzymes involved in key biological processes.

Modulating Receptors: Interacting with cellular receptors to alter signal transduction pathways.

Interfering with DNA/RNA: Binding to nucleic acids to disrupt replication or transcription processes.

Comparison with Similar Compounds

Similar Compounds

4-(dimethylamino)pyridine (DMAP): A related compound with a pyridine ring instead of a pyrimidine ring.

Thiophene-2-carboxamide: A simpler compound with a thiophene ring and a carboxamide group.

Uniqueness

N-[4-(dimethylamino)-6-methoxypyrimidin-5-yl]-4-thiophen-2-ylpiperazine-1-carboxamide is unique due to its combination of three distinct ring systems (pyrimidine, thiophene, and piperazine) and its potential for diverse chemical modifications and applications.